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Compound of Interest

Compound Name: Stf-31

Cat. No.: B1681145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of STF-31, a dual

inhibitor of Glucose Transporter 1 (GLUT1) and Nicotinamide Phosphoribosyltransferase

(NAMPT), in cancer cell line research. This document includes quantitative data on treatment

parameters, detailed experimental protocols, and visualizations of the relevant signaling

pathway and experimental workflow.

Data Presentation: STF-31 Treatment Parameters in
Cancer Cell Lines
The efficacy of STF-31 varies across different cancer cell lines, influenced by their genetic

background, particularly the status of the von Hippel-Lindau (VHL) tumor suppressor gene, and

their metabolic phenotype. The following tables summarize key quantitative data for STF-31
treatment.

Table 1: IC50 Values of STF-31 in Various Cancer Cell Lines
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Cell Line Cancer Type IC50 (µM)
Assay
Duration

Reference

RCC4

Renal Cell

Carcinoma (VHL-

deficient)

~1 4 days [1]

RCC4/VHL

Renal Cell

Carcinoma (VHL-

reconstituted)

>10 4 days [1]

A2780 Ovarian Cancer Not specified 48 hours

HCT-116
Colorectal

Carcinoma
Not specified Not specified [1]

HT-1080 Fibrosarcoma Not specified 96 hours

MIA PaCa-2
Pancreatic

Cancer
Not specified Not specified [1]

PC-3 Prostate Cancer Not specified Not specified [1]

Table 2: Recommended STF-31 Treatment Durations for Specific Assays
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Assay Type
Cell Line
Example

STF-31
Concentration

Treatment
Duration

Reference

Cytotoxicity

Assay (XTT)

RCC4,

RCC4/VHL
0.01 - 10 µM 4 days

Clonogenic

Survival Assay

RCC4,

RCC4/VHL
5 µM 10 days [1]

Cell Death

Analysis (Trypan

Blue)

RCC4,

RCC4/VHL
5 µM 3 days [1]

Extracellular

Acidification Rate

VHL-deficient

cells
5 µM 48 hours [2]

Glucose Uptake

Assay
RCC4 5 µM Up to 72 hours [2]

Proliferation

Assay
HT1080 Not specified 96 hours

Signaling Pathway
STF-31 exhibits synthetic lethality in cancer cells with specific genetic backgrounds, most

notably in those with loss-of-function mutations in the VHL tumor suppressor gene.
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VHL Deficient Cancer Cell

VHL Loss of Function HIF-1α Stabilization leads to Increased GLUT1 Expression promotes Increased Aerobic Glycolysis (Warburg Effect) facilitates

GLUT1 Inhibition

Cell Survival and Proliferation

 supports

Necrotic Cell Death

STF-31 Decreased Glucose Uptake causes ATP Depletion leads to
 induces

Select Cancer Cell Line

Dose-Response & Time-Course
(e.g., XTT/MTT Assay)

Determine IC50

Mechanism of Action Studies

Clonogenic Survival Assay Glucose Uptake Assay Western Blot (e.g., for GLUT1, HIF-1α) Apoptosis/Necrosis Assay

Data Analysis & Conclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1681145?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/STF-31.html
https://pubmed.ncbi.nlm.nih.gov/29949049/
https://pubmed.ncbi.nlm.nih.gov/29949049/
https://www.benchchem.com/product/b1681145#stf-31-treatment-duration-for-cancer-cell-lines
https://www.benchchem.com/product/b1681145#stf-31-treatment-duration-for-cancer-cell-lines
https://www.benchchem.com/product/b1681145#stf-31-treatment-duration-for-cancer-cell-lines
https://www.benchchem.com/product/b1681145#stf-31-treatment-duration-for-cancer-cell-lines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681145?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

